Cas no 159247-18-4 (D-Proline,4-hydroxy-5-(hydroxymethyl)-, (4R,5S)-)
159247-18-4 structure
Product Name:D-Proline,4-hydroxy-5-(hydroxymethyl)-, (4R,5S)-
CAS No:159247-18-4
MF:C6H11NO4
MW:161.155842065811
CID:109149
PubChem ID:11829739
Update Time:2025-04-18
D-Proline,4-hydroxy-5-(hydroxymethyl)-, (4R,5S)- Chemical and Physical Properties
Names and Identifiers
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- D-Proline,4-hydroxy-5-(hydroxymethyl)-, (4R,5S)-
- D-Proline, 4-hydroxy-5-(hydroxymethyl)-, (4R,5S)- (9CI)
- (2R,4R,5S)-4-hydroxy-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid
- SCHEMBL941169
- (4R,5S)-4-hydroxy-5-(hydroxymethyl)-d-proline
- J-501472
- 159247-18-4
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- Inchi: 1S/C6H11NO4/c8-2-4-5(9)1-3(7-4)6(10)11/h3-5,7-9H,1-2H2,(H,10,11)/t3-,4+,5-/m1/s1
- InChI Key: AEWQBAFSXFXHIT-MROZADKFSA-N
- SMILES: O[C@@H]1C[C@H](C(=O)O)N[C@H]1CO
Computed Properties
- Exact Mass: 161.06883
- Monoisotopic Mass: 161.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- PSA: 89.79
D-Proline,4-hydroxy-5-(hydroxymethyl)-, (4R,5S)- Related Literature
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Yoshihiro Natori,Shunsuke Kikuchi,Takahiro Kondo,Yukako Saito,Yuichi Yoshimura,Hiroki Takahata Org. Biomol. Chem. 2014 12 1983
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2. A new route to chiral pyrrolidines via radical cyclisation; enantioselective synthesis of (+)-bulgecinineYoko Yuasa,Jun Ando,Shirosi Shibuya J. Chem. Soc. Chem. Commun. 1994 1383
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3. Reduction of 4-oxo α-amino acids as a route to 4-hydroxylated α-amino acids. Concise approaches to the synthesis of clavalanine, erythro-4-hydroxyornithine and (+)-bulgecinineRichard F. W. Jackson,Alan B. Rettie,Anthony Wood,Martin J. Wythes J. Chem. Soc. Perkin Trans. 1 1994 1719
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4. Diastereoselective synthesis of 2,5-disubstituted 3-hydroxypyrrolidine and 2,6-disubstituted 3-hydroxypiperidine derivatives by radical cyclisation; synthesis of (+)-bulgecinine and (–)-desoxoprosopinineYoko Yuasa,Jun Ando,Shiroshi Shibuya J. Chem. Soc. Perkin Trans. 1 1996 793
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Sherif I. Elshahawi,Khaled A. Shaaban,Madan K. Kharel,Jon S. Thorson Chem. Soc. Rev. 2015 44 7591
159247-18-4 (D-Proline,4-hydroxy-5-(hydroxymethyl)-, (4R,5S)-) Related Products
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